Cas no 476642-69-0 ((2E)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-3-(5-nitrothiophen-2-yl)prop-2-enamide)

The compound (2E)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-3-(5-nitrothiophen-2-yl)prop-2-enamide is a synthetic organic compound with significant potential in chemical research. It boasts a unique structural framework, offering versatile reactivity in various organic transformations. Its 1,3-thiazole and thiophene rings provide opportunities for cross-coupling reactions, while the prop-2-enamide group allows for further functionalization. This compound's distinct structure and reactivity profile make it a valuable tool for the development of novel chemical entities.

(2E)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-3-(5-nitrothiophen-2-yl)prop-2-enamide structure

476642-69-0 structure

Product name:(2E)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-3-(5-nitrothiophen-2-yl)prop-2-enamide

CAS No:476642-69-0

MF:C₁₅H₁₁N₃O₄S₂

MW:361.395540475845

CID:6111413

PubChem ID:6271158

(2E)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-3-(5-nitrothiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- (2E)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-3-(5-nitrothiophen-2-yl)prop-2-enamide
- 2-Propenamide, N-[4-(5-methyl-2-furanyl)-2-thiazolyl]-3-(5-nitro-2-thienyl)-
- SR-01000008810
- (E)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)-3-(5-nitrothiophen-2-yl)acrylamide
- SR-01000008810-1
- AKOS024598730
- (E)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-3-(5-nitrothiophen-2-yl)prop-2-enamide
- 476642-69-0
- (2E)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-3-(5-nitrothiophen-2-yl)prop-2-enamide
- F0737-0313
- Inchi： 1S/C15H11N3O4S2/c1-9-2-5-12(22-9)11-8-23-15(16-11)17-13(19)6-3-10-4-7-14(24-10)18(20)21/h2-8H,1H3,(H,16,17,19)
- InChI Key： WJAXBYQGSOGMJQ-UHFFFAOYSA-N
- SMILES： C(NC1=NC(C2=CC=C(C)O2)=CS1)(=O)C=CC1SC([N+]([O-])=O)=CC=1

Computed Properties

Exact Mass: 361.01909819g/mol
Monoisotopic Mass: 361.01909819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 513
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 157Å²
XLogP3: 3.6

Experimental Properties

Density: 1.507±0.06 g/cm3(Predicted)
pka: 6.54±0.70(Predicted)

(2E)-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-3-(5-nitrothiophen-2-yl)prop-2-enamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0737-0313-10μmol	(2E)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-3-(5-nitrothiophen-2-yl)prop-2-enamide	476642-69-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0737-0313-50mg	(2E)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-3-(5-nitrothiophen-2-yl)prop-2-enamide	476642-69-0	90%+	50mg	$160.0	2023-05-17
Life Chemicals	F0737-0313-75mg	(2E)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-3-(5-nitrothiophen-2-yl)prop-2-enamide	476642-69-0	90%+	75mg	$208.0	2023-05-17
Life Chemicals	F0737-0313-4mg	(2E)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-3-(5-nitrothiophen-2-yl)prop-2-enamide	476642-69-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0737-0313-3mg	(2E)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-3-(5-nitrothiophen-2-yl)prop-2-enamide	476642-69-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0737-0313-5mg	(2E)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-3-(5-nitrothiophen-2-yl)prop-2-enamide	476642-69-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0737-0313-40mg	(2E)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-3-(5-nitrothiophen-2-yl)prop-2-enamide	476642-69-0	90%+	40mg	$140.0	2023-05-17
Life Chemicals	F0737-0313-5μmol	(2E)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-3-(5-nitrothiophen-2-yl)prop-2-enamide	476642-69-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0737-0313-2mg	(2E)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-3-(5-nitrothiophen-2-yl)prop-2-enamide	476642-69-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0737-0313-10mg	(2E)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-3-(5-nitrothiophen-2-yl)prop-2-enamide	476642-69-0	90%+	10mg	$79.0	2023-05-17